2-(4-fluorophenyl)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H17FN4O/c19-15-6-4-14(5-7-15)13-18(24)21-10-12-23-11-8-17(22-23)16-3-1-2-9-20-16/h1-9,11H,10,12-13H2,(H,21,24)
• InChI Key: QPKKWGDFRWWQCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN(C=C2)CCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol

Description

2-(4-fluorophenyl)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide, also known as FLAP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FLAP is a selective inhibitor of the 5-lipoxygenase-activating protein (FLAP), which plays a crucial role in the biosynthesis of leukotrienes, a group of inflammatory mediators implicated in various diseases. In

Scientific Research Applications

Anticancer Activity

Compounds structurally related to 2-(4-fluorophenyl)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide have been synthesized and evaluated for their anticancer activity. For instance, novel fluoro substituted benzo[b]pyran derivatives have shown anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Antioxidant Activity

Pyrazole-acetamide derivatives, including those with structural similarities to the specified compound, have been synthesized and characterized, demonstrating significant antioxidant activity through various assays (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).

Neuroinflammation Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the specified compound, has been reported as selective ligands for the translocator protein (18 kDa), which is associated with neuroinflammation. These compounds, including DPA-714, are designed for in vivo imaging using positron emission tomography (PET), highlighting their potential in neuroinflammation research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antipsychotic Agents

Research into N-(2-(4-fluorophenyl)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide and related compounds has also explored their potential as antipsychotic agents. For example, specific derivatives have been identified with an antipsychotic-like profile in behavioral animal tests, offering a new avenue for the development of antipsychotic medications without the typical interaction with dopamine receptors (Wise et al., 1987).